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Compound of Interest

Compound Name: Glycolonitrile

Cat. No.: B6354644

An In-depth Technical Guide to the Physical and Chemical Properties of Hydroxyacetonitrile

Introduction

Hydroxyacetonitrile (HOCH2CN), also known as glycolonitrile or formaldehyde cyanohydrin, is
the simplest cyanohydrin with the chemical formula C2HsNO.[1] It is a colorless, oily liquid that
Is soluble in water and ether.[1][2] This compound serves as a crucial intermediate in the
industrial synthesis of various valuable chemicals, including the amino acid glycine and
chelating agents like EDTA.[1][3] However, its utility is paired with significant hazardous
properties, as it readily decomposes into formaldehyde and highly toxic hydrogen cyanide.[1][4]
This guide provides a comprehensive overview of the physical and chemical properties of
hydroxyacetonitrile, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of hydroxyacetonitrile are summarized
in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C2H3NO [11[4]15]16]

Molar Mass 57.05 g/mol [11[2][4]1[5]16]

Appearance Colorless, oily liquid [11121[4117118]

Odor Odorless [11121141181

Densit 1.10 g/mL at 18.89°C; 1.076 AT
ensity gl at 20°C [11[4][5]16]

Melting Point <-72°C (-98°F) [LI[41518171

. . 183°C (with some
Boiling Point N [4]516]711°]
decomposition)
Flash Point 133°F (56.1°C) [415116]

Solubility in Water

Soluble (>=10 g/100 mL at
20°C)

[11(2][41[5][6]

Vapor Pressure

1 mmHg at 62.78°C; 0.0593
mmHg at 25°C

[1]14][5]6]

pKa

11.31 + 0.10 (Predicted)

[415](6]

Refractive Index

n20/D 1.389

[4151(6]

Chemical Reactivity and Stability

Hydroxyacetonitrile is a reactive compound due to the presence of both a hydroxyl and a nitrile
functional group.[10]

o Decomposition: It readily decomposes, especially in the presence of heat or alkaline
conditions, to yield formaldehyde and hydrogen cyanide.[1] This decomposition is a
significant safety concern.

o Polymerization: The substance can undergo violent polymerization in the presence of traces
of acids or bases, which can be an explosion hazard.[4][7][9]
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o Strecker Synthesis: A key reaction of hydroxyacetonitrile is its reaction with ammonia to form
aminoacetonitrile. This intermediate can then be hydrolyzed to produce the amino acid
glycine.[1] This is an industrially significant application.[1]

o Synthesis of Chelating Agents: Hydroxyacetonitrile is a precursor in the synthesis of
ethylenediaminetetraacetic acid (EDTA) and nitrilotriacetic acid (NTA), both of which are
widely used chelating agents.[1][3]

o Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and alkalies.[5]
[6191[11]

Below is a diagram illustrating the decomposition pathway of hydroxyacetonitrile.
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Decomposition of Hydroxyacetonitrile

Experimental Protocols
Synthesis of Hydroxyacetonitrile

A common laboratory and industrial method for the synthesis of hydroxyacetonitrile involves the
reaction of formaldehyde with hydrogen cyanide.[1][2]

Materials:
o Formaldehyde solution (e.g., 37% aqueous solution)

e Hydrogen cyanide (or a cyanide salt like sodium cyanide or potassium cyanide followed by
acidification)[4][6]
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e Base catalyst (e.g., sodium hydroxide or potassium hydroxide)[1]
» Acid for pH adjustment (e.qg., sulfuric acid or hydrochloric acid)[6][12]

Procedure:

The reaction is typically carried out in an aqueous medium.

o Formaldehyde is combined with hydrogen cyanide at a near-neutral pH.[1] The reaction is
base-catalyzed.[1]

e One specific protocol involves slowly adding a 37% aqueous formaldehyde solution to an
agueous solution of potassium cyanide while maintaining the temperature below 10°C.[6]

 After a short period of standing, the mixture is stirred at a low temperature, and dilute sulfuric
acid is added to adjust the pH to approximately 1.9.[6]

o Adilute potassium hydroxide solution is then added dropwise to raise the pH to about 3.0.[6]
e The product can be extracted with a solvent like ether.[6]
e The resulting product can be purified by distillation.[6]

The following diagram outlines the general workflow for the synthesis of hydroxyacetonitrile.
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Synthesis Workflow for Hydroxyacetonitrile

Strecker Synthesis of Glycine

Hydroxyacetonitrile is a key intermediate in the Strecker synthesis of glycine.[1][13]

Procedure Overview:

* Amination: Hydroxyacetonitrile is reacted with ammonia (NHs) to produce aminoacetonitrile
(H2NCH2CN) and water.[1]
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¢ Hydrolysis: The resulting aminoacetonitrile is then hydrolyzed with water to yield glycine
(H2NCH2COzH) and ammonia.[1]

A diagram of the Strecker synthesis pathway starting from hydroxyacetonitrile is provided

Hydroxyacetonitrile Ammonia (NHs)

below.

+ NHs
- H20
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+ 2H20
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Strecker Synthesis of Glycine Pathway

Spectroscopic Data

Spectroscopic analysis is essential for the characterization of hydroxyacetonitrile.
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 13C NMR: The 3C NMR spectrum of hydroxyacetonitrile shows major resonances at
approximately 648 and 119 ppm.[12] These correspond to the carbon of the CHz group
and the nitrile carbon, respectively.[12]
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« Infrared (IR) Spectroscopy: IR spectra are available for hydroxyacetonitrile and can be used
to identify its functional groups, such as the hydroxyl (-OH) and nitrile (-C=N) stretches.[2]
[14]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for
hydroxyacetonitrile, which can be used to determine its molecular weight and fragmentation
patterns.[2][15]

Safety and Handling

Hydroxyacetonitrile is classified as an extremely hazardous substance.[1]

 Toxicity: It is highly toxic by ingestion, inhalation, and skin absorption.[4][9] In the body, it can
form cyanide, leading to symptoms of cyanide poisoning.[2][8][11]

e Handling: Due to its high toxicity and reactivity, it should be handled with extreme care in a
well-ventilated area, using appropriate personal protective equipment, including gloves, eye
protection, and respiratory protection.[2][7][16]

» Storage: It should be stored in a cool, well-ventilated area away from heat and incompatible
materials such as acids and bases.[7][11] It should only be stored if stabilized.[7]

Conclusion

Hydroxyacetonitrile is a chemically significant compound with important industrial applications,
particularly in the synthesis of amino acids and chelating agents. Its dual functionality of a
hydroxyl and a nitrile group provides a versatile platform for various chemical transformations.
However, its inherent instability and high toxicity necessitate stringent safety protocols during
its handling and use. A thorough understanding of its physical and chemical properties, as
detailed in this guide, is paramount for its safe and effective utilization in research and industrial
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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